![molecular formula C19H20N2O3 B4077846 2-(4-nitrophenyl)-N-(5,6,7,8-tetrahydro-1-naphthalenyl)propanamide](/img/structure/B4077846.png)
2-(4-nitrophenyl)-N-(5,6,7,8-tetrahydro-1-naphthalenyl)propanamide
Overview
Description
2-(4-nitrophenyl)-N-(5,6,7,8-tetrahydro-1-naphthalenyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. The compound is commonly referred to as NTRX-07 and is known for its ability to modulate the immune system and reduce inflammation.
Mechanism of Action
The exact mechanism of action of NTRX-07 is still not fully understood. However, it is believed that the compound works by inhibiting the production of pro-inflammatory cytokines, which are responsible for causing inflammation in the body. Additionally, NTRX-07 has been shown to activate certain immune cells, which can help to fight off infections and other diseases.
Biochemical and Physiological Effects:
NTRX-07 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in the body, which can help to alleviate symptoms associated with a wide range of diseases. Additionally, NTRX-07 has been shown to have neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NTRX-07 in lab experiments is that it is a relatively stable compound that can be easily synthesized. Additionally, the compound has been extensively studied, which means that there is a large body of literature available on its properties and potential applications. However, one limitation of using NTRX-07 in lab experiments is that its exact mechanism of action is still not fully understood, which could make it difficult to design experiments that target specific pathways or processes.
Future Directions
There are a number of potential future directions for research on NTRX-07. One area of interest is the compound's potential use in the treatment of autoimmune disorders, such as multiple sclerosis and rheumatoid arthritis. Additionally, there is growing interest in the compound's potential neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases. Finally, there is also interest in exploring the potential of NTRX-07 as a tool for studying the immune system and inflammation in the body.
Scientific Research Applications
NTRX-07 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and can modulate the immune system. This makes it a promising candidate for the treatment of a wide range of diseases, including autoimmune disorders and neurodegenerative diseases.
Properties
IUPAC Name |
2-(4-nitrophenyl)-N-(5,6,7,8-tetrahydronaphthalen-1-yl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-13(14-9-11-16(12-10-14)21(23)24)19(22)20-18-8-4-6-15-5-2-3-7-17(15)18/h4,6,8-13H,2-3,5,7H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOTPOOTWDITEDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=CC3=C2CCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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